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Compound of Interest

Compound Name: 2-(Hydroxymethyl)-4-propylphenol

CAS No.: 29922-45-0

Cat. No.: B2857558

Get Quote

CAS Registry Number: 29922-45-0 Molecular Formula: C₁₀H₁₄O₂ Molecular Weight: 166.22

g/mol Synonyms: 4-Propylsalicyl alcohol; 2-Hydroxy-5-propylbenzyl alcohol (Note: Isomer

distinction critical).

Executive Summary
2-(Hydroxymethyl)-4-propylphenol (HMPP) represents a specific class of alkyl-substituted

salicyl alcohols. Structurally characterized by a phenolic ring with a hydroxymethyl group at the

ortho position and a propyl chain at the para position, HMPP occupies a unique chemical space

between simple phenolic antiseptics (like cresol) and complex bioactive lignans.

While often encountered as a synthetic intermediate in the production of phenolic resins and

antioxidants, recent pharmacological insights into alkylphenols suggest significant therapeutic

potential. This guide explores HMPP's utility as a tyrosinase inhibitor (dermatology), a lipophilic

antioxidant, and a broad-spectrum antimicrobial agent, grounded in Structure-Activity

Relationship (SAR) analysis of the salicyl alcohol pharmacophore.
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Chemical Structure & Pharmacophore Analysis
The therapeutic efficacy of HMPP is dictated by its three functional motifs. Understanding this

triad is essential for rational drug design.

The Structural Triad
Phenolic Hydroxyl (C1-OH): The primary site for radical scavenging (H-atom transfer) and

protein binding (H-bond donor).

Hydroxymethyl Group (C2-CH₂OH): Provides a secondary H-bonding site, crucial for

chelating metal ions (e.g., Cu²⁺ in tyrosinase) and increasing water solubility compared to

simple alkylphenols.

Propyl Chain (C4-C₃H₇): A lipophilic tail that facilitates membrane penetration and

hydrophobic interaction with enzyme active sites.
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Figure 1: Pharmacophore dissection of HMPP illustrating the functional role of each substituent

in potential therapeutic pathways.

Primary Therapeutic Applications
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Dermatology: Tyrosinase Inhibition & Skin
Depigmentation
The most promising application of HMPP lies in the inhibition of tyrosinase, the rate-limiting

enzyme in melanin biosynthesis.

Mechanism: Tyrosinase contains a binuclear copper active site. The ortho-hydroxymethyl

group of HMPP, combined with the phenolic hydroxyl, forms a potential bidentate ligand that

can chelate the copper ions, competitively inhibiting the enzyme.

SAR Insight: Studies on 4-alkylresorcinols and salicyl alcohols show that a lipophilic chain at

the 4-position (para) enhances binding affinity by occupying the hydrophobic pocket of the

enzyme. The propyl chain of HMPP is an optimal length—long enough to secure binding but

short enough to maintain solubility.

Comparative Potency: Analogous compounds (e.g., 4-n-butylresorcinol) are clinical

standards. HMPP is predicted to exhibit lower irritation than resorcinols due to the mono-

phenol structure while retaining inhibitory activity.

Antimicrobial & Preservative Efficacy
HMPP shares structural homology with thymol and carvacrol (isopropyl-methylphenols) but

possesses a primary alcohol handle.

Bacterial Membrane Disruption: The propyl chain facilitates insertion into the bacterial lipid

bilayer. Once embedded, the polar hydroxymethyl and phenolic groups disrupt the

membrane potential, leading to leakage of intracellular contents.

Spectrum: Likely effective against Gram-positive bacteria (S. aureus) and fungi (C. albicans),

similar to other alkylphenols.

Application: Potential use as a preservative in cosmetic formulations or a topical antiseptic

agent.

Antioxidant Activity
As a phenolic compound, HMPP acts as a chain-breaking antioxidant.
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Radical Scavenging: The phenolic hydrogen is donated to free radicals (ROO•), forming a

relatively stable phenoxy radical.

Stability: The electron-donating propyl group at the para position stabilizes the resulting

phenoxy radical via hyperconjugation, enhancing the antioxidant capacity compared to

unsubstituted salicyl alcohol.

Experimental Protocols for Validation
To validate the therapeutic potential of HMPP, the following standardized protocols are

recommended. These assays provide self-validating data on bioactivity.

Synthesis of HMPP ( hydroxymethylation of 4-
propylphenol)
Before testing, high-purity material is required.

Reaction: 4-Propylphenol + Formaldehyde (aq) + NaOH → 2-(Hydroxymethyl)-4-
propylphenol

Protocol:

Dissolution: Dissolve 0.1 mol of 4-propylphenol in 50 mL of 10% NaOH solution. Cool to 0-

5°C.

Addition: Dropwise add 0.12 mol of Formaldehyde (37% aq) while maintaining temperature

<10°C.

Incubation: Allow reaction to proceed at room temperature (25°C) for 24-48 hours. Monitor

via TLC (Silica gel, Hexane:EtOAc 7:3).

Workup: Acidify with dilute HCl to pH 4-5. Extract with Ethyl Acetate (3x).

Purification: Wash organic layer with brine, dry over MgSO₄, and concentrate. Purify via

column chromatography or recrystallization from benzene/petroleum ether.

Characterization: Confirm structure via ¹H-NMR (Look for singlet ~4.7 ppm for -CH₂OH).
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Tyrosinase Inhibition Assay (In Vitro)
Objective: Determine IC₅₀ for melanin synthesis inhibition.

Step Reagent/Condition Action

1 Enzyme Prep

Dissolve Mushroom

Tyrosinase (1000 U/mL) in

Phosphate Buffer (pH 6.8).

2 Substrate Prep
Prepare L-DOPA (5 mM)

solution.

3 Inhibitor Series

Prepare HMPP dilutions (1, 10,

50, 100, 500 µM) in DMSO

(<1% final conc).

4 Reaction

Mix 10 µL Inhibitor + 20 µL

Enzyme + 170 µL Buffer in 96-

well plate. Incubate 10 min @

25°C.

5 Initiation Add 20 µL L-DOPA.

6 Measurement

Monitor Absorbance at 475 nm

(Dopachrome formation) for 20

mins.

7 Calculation

% Inhibition = [1 -

(Slope_sample /

Slope_control)] * 100.

MIC Determination (Antimicrobial)
Objective: Determine Minimum Inhibitory Concentration against S. aureus.

Inoculum: Prepare 5x10⁵ CFU/mL bacterial suspension in Mueller-Hinton Broth.

Plate Setup: Add 100 µL broth to 96-well plate.

Dilution: Perform serial 2-fold dilution of HMPP (Start 1024 µg/mL).
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Incubation: 37°C for 24 hours.

Readout: Visual turbidity check or OD₆₀₀ measurement. MIC is the lowest concentration with

no visible growth.

Mechanism of Action: Tyrosinase Docking Pathway
The following diagram illustrates the hypothetical binding mode of HMPP within the Tyrosinase

active site, based on homology with known inhibitors like Kojic Acid and Arbutin.
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Figure 2: Proposed binding mechanism of HMPP to Tyrosinase. The bidentate chelation of

copper combined with hydrophobic anchoring drives potency.

Safety & Toxicology Considerations
Before therapeutic application, the toxicological profile must be assessed. Alkylphenols can

exhibit cytotoxicity at high concentrations.
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Skin Irritation: Phenols can be irritants. The hydroxymethyl group mitigates some acidity of

the phenol, potentially reducing irritation compared to pure alkylphenols.

Sensitization: Salicyl alcohols can be sensitizers (pro-haptens). Metabolically, they may

oxidize to salicylic aldehydes.

Metabolism: Likely glucuronidated at the phenolic position and excreted renally.

Conclusion
2-(Hydroxymethyl)-4-propylphenol is a versatile scaffold with high potential in

cosmeceuticals and topical therapeutics. Its structural duality—combining the metal-chelating

ability of salicyl alcohol with the membrane-penetrating properties of a propyl chain—makes it a

strong candidate for skin lightening and antimicrobial formulations. Future research should

prioritize the synthesis of high-purity isomers and in vivo efficacy testing in melanocyte models.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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